Cas no 921224-56-8 (tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 921224-56-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 744987
• PubChem ID: 69502125
• Update Time: 2025-10-28

tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dihydroxy-,1,1-dimethylethyl ester
• tert-butyl 6,7-dihydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dihydroxy-, 1,1-dimethylethyl ester
• tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-5-4-9-6-11(16)12(17)7-10(9)8-15/h6-7,16-17H,4-5,8H2,1-3H3
• InChI Key： KYYNMZOSXITOEF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C(O)=C2)CCN1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 921224-56-8)

tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 921224-56-8) is a synthetic organic compound belonging to the class of tetrahydroisoquinoline derivatives. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of dihydroxy and carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its structural similarity to naturally occurring alkaloids.

In recent years, the demand for tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has increased due to its relevance in medicinal chemistry. Its unique structure allows for modifications that can lead to compounds with potential therapeutic effects. For instance, it has been explored in the context of neuroprotective agents and antioxidants, aligning with the growing interest in neurodegenerative diseases and oxidative stress-related conditions. The compound's CAS No. 921224-56-8 is frequently searched in scientific databases, reflecting its importance in academic and industrial research.

One of the key advantages of tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is its stability under various conditions, making it suitable for multi-step synthetic routes. This characteristic is crucial for researchers working on high-throughput screening and combinatorial chemistry. Additionally, its tert-butyl ester group provides a protective function, enabling selective reactions at other sites of the molecule. Such features are highly valued in the design of peptide mimetics and small molecule inhibitors.

The compound's relevance extends to green chemistry initiatives, where its synthesis and applications are evaluated for environmental sustainability. With the rise of AI-driven drug discovery, tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been included in virtual libraries for molecular docking studies. This aligns with the trend of using computational tools to predict biological activity and optimize lead compounds. The integration of such compounds into machine learning models highlights their potential in accelerating drug development pipelines.

From a commercial perspective, tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its CAS No. 921224-56-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's safety data and handling guidelines are well-documented, emphasizing its use in controlled laboratory environments. As the pharmaceutical industry continues to explore novel scaffolds for drug design, this compound remains a valuable asset for synthetic chemists and pharmacologists alike.

In conclusion, tert-butyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 921224-56-8) represents a critical intermediate in modern organic and medicinal chemistry. Its structural features, combined with its applicability in drug discovery and computational chemistry, make it a subject of ongoing research. As scientific advancements continue to unfold, this compound is likely to play an even more prominent role in the development of next-generation therapeutics.